Cas no 1805125-91-0 (5-(Difluoromethyl)-2-methyl-3-nitro-4-(trifluoromethyl)pyridine)

5-(Difluoromethyl)-2-methyl-3-nitro-4-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, incorporating difluoromethyl, nitro, and trifluoromethyl functional groups. This compound is of interest in agrochemical and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of multiple fluorine substituents enhances its lipophilicity and metabolic stability, making it valuable for structure-activity relationship studies. Its well-defined reactivity profile allows for selective modifications, facilitating the development of novel compounds with tailored properties. The compound is typically handled under controlled conditions due to its nitro group, ensuring safe and efficient utilization in synthetic applications.

5-(Difluoromethyl)-2-methyl-3-nitro-4-(trifluoromethyl)pyridine structure

1805125-91-0 structure

Product Name:5-(Difluoromethyl)-2-methyl-3-nitro-4-(trifluoromethyl)pyridine

CAS No:1805125-91-0

MF:C₈H₅F₅N₂O₂

MW:256.129519224167

CID:4803805

Update Time:2025-10-29

5-(Difluoromethyl)-2-methyl-3-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 5-(Difluoromethyl)-2-methyl-3-nitro-4-(trifluoromethyl)pyridine
- Inchi： 1S/C8H5F5N2O2/c1-3-6(15(16)17)5(8(11,12)13)4(2-14-3)7(9)10/h2,7H,1H3
- InChI Key： XXURYZNVEQMWOI-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(C)=NC=C1C(F)F)[N+](=O)[O-])(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 291
XLogP3: 2.6
Topological Polar Surface Area: 58.7

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029018158-250mg	5-(Difluoromethyl)-2-methyl-3-nitro-4-(trifluoromethyl)pyridine	1805125-91-0	95%	250mg	$1,078.00	2022-04-01
Alichem	A029018158-500mg	5-(Difluoromethyl)-2-methyl-3-nitro-4-(trifluoromethyl)pyridine	1805125-91-0	95%	500mg	$1,617.60	2022-04-01
Alichem	A029018158-1g	5-(Difluoromethyl)-2-methyl-3-nitro-4-(trifluoromethyl)pyridine	1805125-91-0	95%	1g	$2,808.15	2022-04-01